![molecular formula C23H27N5O4 B2683520 N-(4-{[4-(ethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-3,4,5-trimethoxybenzamide CAS No. 923258-75-7](/img/structure/B2683520.png)
N-(4-{[4-(ethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-3,4,5-trimethoxybenzamide
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Description
N-(4-{[4-(ethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C23H27N5O4 and its molecular weight is 437.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Research has focused on the synthesis of novel derivatives for potential therapeutic applications. For instance, novel pyrazolopyrimidines derivatives were synthesized for their anticancer and anti-5-lipoxygenase agents, showcasing the chemical's versatility in drug development (Rahmouni et al., 2016). Similarly, studies on the synthesis and evaluation of 4-aminobenzamides have revealed potential anticonvulsant effects, indicating its applicability in neurological disorder treatment (Clark et al., 1984).
Analytical and Structural Studies
The compound has also been a subject of analytical studies, such as in electrospray mass spectrometry, where derivatives of N-linked carbohydrates were examined for their fragmentation spectra (Harvey, 2000). This highlights its role in advancing analytical methodologies.
Polymer and Material Science
In the field of polymer and material science, derivatives have been synthesized and characterized for their potential in creating new materials. For example, novel aromatic polyimides have been developed for their solubility and thermal stability, showcasing the compound's utility in material science applications (Butt et al., 2005).
Drug Impurity Analysis
The compound has also been used in the identification, isolation, and synthesis of impurities in drugs, such as Repaglinide, an anti-diabetic drug. This research helps in understanding the drug's stability and safety profile (Kancherla et al., 2018).
Antiulcer and Anti-inflammatory Research
Furthermore, its derivatives have been evaluated for antiulcer and anti-inflammatory activities, indicating its potential in treating gastrointestinal disorders and inflammation (Hosokami et al., 1992).
properties
IUPAC Name |
N-[4-[[4-(ethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-3,4,5-trimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N5O4/c1-6-24-20-11-14(2)25-23(28-20)27-17-9-7-16(8-10-17)26-22(29)15-12-18(30-3)21(32-5)19(13-15)31-4/h7-13H,6H2,1-5H3,(H,26,29)(H2,24,25,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNFYWIHULHYHJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC(=C1)C)NC2=CC=C(C=C2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.